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Compound of Interest

Compound Name:

N-[(4-

bromophenyl)methyl]cyclohexana

mine

CAS No.: 70000-61-2

Cat. No.: B3357044

Get Quote

Chemical Identity & Structural Characterization
The Core Scaffold: This compound acts as a lipophilic secondary amine building block.[1] Its

structural duality—a basic cyclohexylamino group and an electrophilic aryl bromide—dictates

its reactivity and hazard profile.[1]
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Parameter Technical Data

Chemical Name N-(4-bromobenzyl)cyclohexanamine

CAS Number (Free Base) 70000-61-2

CAS Number (HCl Salt) 1158371-88-0

Molecular Formula C₁₃H₁₈BrN

Molecular Weight 268.20 g/mol

SMILES BrC1=CC=C(CNC2CCCCC2)C=C1

Physical State
Viscous oil or low-melting solid (Free Base);

White crystalline solid (HCl Salt)

Solubility
Soluble in DCM, MeOH, DMSO; Sparingly

soluble in water (Free Base)

Hazard Identification & Mechanistic Risk Assessment
GHS Classification (Derived from SAR & Analog Data):

Skin Irritation (Category 2): H315[2]

Eye Irritation (Category 2A): H319

Specific Target Organ Toxicity - Single Exposure (Category 3): H335 (Respiratory Irritation)

[1]

The "Why" Behind the Hazard:
Basicity (The Amine Threat): The secondary amine moiety (

) is a proton acceptor.[1] Upon contact with moist mucous membranes (eyes, lungs), it
extracts protons from water, generating hydroxide ions (

). This causes alkaline hydrolysis of cell membranes, leading to the irritation/corrosion
indicated by H315/H319.[1]
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Lipophilicity (The Permeation Threat): The cyclohexyl and bromobenzyl groups increase

lipophilicity (

).[1] This allows the compound to penetrate the stratum corneum faster than smaller
hydrophilic amines, potentially leading to systemic absorption or deeper dermal irritation.[1]

Sensitization Potential: While not explicitly classified as a sensitizer, benzylamine derivatives

can form haptens with skin proteins.[1] Treat as a potential sensitizer.

Operational Protocol: The Self-Validating Handling
System
This workflow ensures safety through redundancy. If one barrier fails, the next captures the

risk.[1]

A. Engineering Controls (The Primary Barrier)[1]
Ventilation: Handle only in a certified chemical fume hood with face velocity >100 fpm.[1]

Atmosphere: The free base is sensitive to

(forming carbamates).[1] Store and handle under nitrogen or argon to maintain purity and
prevent crust formation on caps.[1]

B. Personal Protective Equipment (The Secondary Barrier)
Hand Protection:

Standard: Nitrile gloves (minimum thickness 0.11 mm).[1]

High Risk (Spills/Synthesis):Double-gloving is required.[1] The outer glove protects against

the amine; the inner glove protects against the solvent (often DCM or THF).[1]

Breakthrough Logic: Amines can degrade fluoroelastomers; nitrile is preferred for short

contact.[1]

Eye Protection: Chemical splash goggles (ANSI Z87.1).[1] Safety glasses are insufficient due

to the risk of alkaline hydrolysis in the eye.[1]
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C. Workflow Visualization (DOT Diagram)

Reagent Receipt Store: 2-8°C
(Inert Gas)

 Verify Seal
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Fume Hood Warm to RT

Reaction/Synthesis

 Double Glove

 Reseal under N2 Waste: Basic
Organic Stream

 Quench pH

Click to download full resolution via product page

Figure 1: The "Closed-Loop" handling protocol designed to minimize exposure and

degradation.

Emergency Response: Causality-Based Intervention
Standard first aid often fails to explain why certain actions are taken.[1] Here is the mechanistic

rationale.
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Scenario Action Scientific Rationale

Eye Contact
Irrigate for 15+ mins. Lift

eyelids.

Dilution of

: The goal is to return the

ocular pH to 7.4. Alkaline

burns penetrate deeper than

acid burns; immediate and

prolonged dilution is critical to

prevent corneal opacification.

[1]

Skin Contact
Wash with soap & water. Do

NOT use solvent.[1]

Solvent Effect: Using alcohol

or acetone to clean the skin

will dissolve the lipid layer,

driving the lipophilic amine

deeper into the dermis.[1]

Soap emulsifies the amine

safely.[1]

Ingestion
Do NOT induce vomiting.

Rinse mouth.

Esophageal Protection:

Vomiting re-exposes the

esophagus to the alkaline

irritant, doubling the chemical

trauma.[1]

Fire
Use Dry Chemical/CO2. Avoid

water jet.[1]

NOx/HBr Formation:

Combustion releases toxic

Nitrogen Oxides and Hydrogen

Bromide gas.[1] Water jets

may spread the burning

lipophilic amine.[1]

Synthesis & Application Context
For the Drug Development Professional

Role in Drug Discovery: N-(4-bromobenzyl)cyclohexanamine is frequently used as a "warhead"

or linker in Medicinal Chemistry.[1]
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Suzuki-Miyaura Coupling: The aryl bromide moiety is a classic handle for Palladium-

catalyzed cross-coupling, allowing the attachment of biaryl systems common in receptor

ligands.[1]

Reductive Amination Precursor: Often synthesized via the condensation of 4-

bromobenzaldehyde and cyclohexylamine followed by reduction with

.[1]

Target Class: Topoisomerase II inhibitors and AChE (Acetylcholinesterase) inhibitors often

feature the N-benzyl-N-cyclohexyl motif to occupy hydrophobic pockets in the enzyme active

site.[1]

Stability Alert: The free base can slowly oxidize to the N-oxide or absorb

to form a carbamate salt.[1] Check purity by TLC (DCM/MeOH 95:5) before use in critical
couplings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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